2-Chloro-1H-indole-3-carbonyl chloride

• IUPAC Name: 2-chloro-1H-indole-3-carbonyl chloride
• InChI: InChI=1S/C9H5Cl2NO/c10-8-7(9(11)13)5-3-1-2-4-6(5)12-8/h1-4,12H
• InChI Key: ISPQTETUXLOOFK-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(N2)Cl)C(=O)Cl
• Molecular Formula: C9H5Cl2NO
• DSSTOX Substance ID: DTXSID00664469
• Molecular Weight: 214.04 g/mol
• CAS RN: 83894-17-1

Description

2-Chloro-1H-indole-3-carbonyl chloride is a chemical compound used as a pharmaceutical intermediate. It plays a significant role in the synthesis of indole phytoalexin cyclobrassinon. It is also used in the unprecedented chemical structure and biomimetic synthesis of erucalexin, a phytoalexin from the wild crucifer Erucastrum gallicum.

Synthesis Analysis

1H-Indole-3-carbaldehyde and its derivatives, including 2-Chloro-1H-indole-3-carbonyl chloride, are essential and efficient chemical precursors for generating biologically active structures. Multicomponent reactions (MCRs) offer access to complex molecules. A reaction of 1-alkyl-2-chloro-1H-indole-3-carbaldehydes with amino-5-alkyl(aryl)-4H-1,2,4-triazole-3-thiols was performed to prepare 4-[indol-3-yl(methylidenamino)]-4H-1,2,4-triazol-3-thiols.

Molecular Structure Analysis

The indole compound is classified in the family of heterocyclic organic compounds. The indole skeleton has a benzene ring fused to a pyrrole ring. The nitrogen lone electron pair participates in the aromatic ring, and nitrogen does not have alkaline properties.

Chemical Reactions Analysis

1H-Indole-3-carbaldehyde and related members of the indole family are ideal precursors for the synthesis of active molecules. They play a significant role in multicomponent reactions, which are a one-step convergent and sustainable strategy wherein more than two starting materials combine through covalent bonds to afford a single product.

Physical And Chemical Properties Analysis

The molecular formula of 2-Chloro-1H-indole-3-carbonyl chloride is C9H5Cl2NO, and its molecular weight is 214.04 g/mol.

Scientific Research Applications

Multicomponent Reactions

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Synthesis of Active Molecules

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Pharmaceutical Intermediates

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Synthesis of Indole Phytoalexin Cyclobrassinon

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Biomimetic Synthesis of Erucalexin

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Synthesis of Pyrimidine-Derived Indole Ribonucleosides

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Mechanism of Action

The presence of carboxamide moiety in indole derivatives causes hydrogen bonds with a variety of enzymes and proteins, which in many cases, inhibits their activity.

Future Directions

Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities. It is hoped that indole scaffolds will be tested in the future for maximum activity in pharmacological compounds.